Cas no 22831-96-5 (2,5-Oxazolidinedione, 4-[[4-(phenylmethoxy)phenyl]methyl]-, (S)-)

• Product Name: 2,5-Oxazolidinedione, 4-[[4-(phenylmethoxy)phenyl]methyl]-, (S)-
• CAS No: 22831-96-5
• MF: C₁₇H₁₅NO₄
• MW: 297.305304765701
• MDL: MFCD31630297
• CID: 1412117
• PubChem ID: 14163155
• Update Time: 2025-06-08

2,5-Oxazolidinedione, 4-[[4-(phenylmethoxy)phenyl]methyl]-, (S)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Oxazolidinedione, 4-[[4-(phenylmethoxy)phenyl]methyl]-, (S)-
• (4S)-4-[(4-phenylmethoxyphenyl)methyl]-1,3-oxazolidine-2,5-dione
• (S)-4-(4-(Benzyloxy)benzyl)oxazolidine-2,5-dione
• (S)-4-[4-(Benzyloxy)benzyl]oxazolidine-2,5-dione
• 22831-96-5
• DTXSID30556808
• SCHEMBL12449152
• (4S)-4-{[4-(Benzyloxy)phenyl]methyl}-1,3-oxazolidine-2,5-dione
• AC5668

• MDL： MFCD31630297
• Inchi： 1S/C17H15NO4/c19-16-15(18-17(20)22-16)10-12-6-8-14(9-7-12)21-11-13-4-2-1-3-5-13/h1-9,15H,10-11H2,(H,18,20)/t15-/m0/s1
• InChI Key： PXBOIYCSALTRHO-HNNXBMFYSA-N
• SMILES： O1C(N[C@H](C1=O)CC1C=CC(=CC=1)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 297.10015
• Monoisotopic Mass: 297.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.63

Additional information on 2,5-Oxazolidinedione, 4-[[4-(phenylmethoxy)phenyl]methyl]-, (S)-

Introduction to 2,5-Oxazolidinedione, 4-[[4-(phenylmethoxy)phenyl]methyl]-, (S)- (CAS No. 22831-96-5)

2,5-Oxazolidinedione, 4-[[4-(phenylmethoxy)phenyl]methyl]-, (S)- (CAS No. 22831-96-5) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of oxazolidinones, which are known for their broad-spectrum antibacterial and antiviral activities. The chiral nature of this molecule, specifically the (S)-enantiomer, plays a crucial role in its biological activity and pharmacological properties.

The chemical structure of 2,5-Oxazolidinedione, 4-[[4-(phenylmethoxy)phenyl]methyl]-, (S)- is characterized by a six-membered oxazolidinone ring and a substituted benzene ring. The presence of the phenylmethoxy group on the benzene ring and the methyl group attached to the oxazolidinone ring contribute to its unique chemical and biological properties. This compound has been extensively studied for its potential use in the treatment of various infectious diseases, particularly those caused by Gram-positive bacteria.

Recent research has highlighted the importance of chiral compounds in drug development. The (S)-enantiomer of 2,5-Oxazolidinedione, 4-[[4-(phenylmethoxy)phenyl]methyl]- has shown superior activity compared to its (R)-enantiomer in several in vitro and in vivo studies. This enantioselectivity is attributed to the specific interactions between the chiral center and biological targets, such as bacterial ribosomes or viral enzymes.

In the context of antibacterial agents, 2,5-Oxazolidinedione, 4-[[4-(phenylmethoxy)phenyl]methyl]-, (S)- has demonstrated potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococci (VRE). These findings are particularly significant given the increasing prevalence of antibiotic-resistant bacteria and the urgent need for new therapeutic options. The mechanism of action involves binding to the 50S ribosomal subunit of bacteria, thereby inhibiting protein synthesis and leading to bacterial cell death.

Beyond its antibacterial properties, recent studies have also explored the antiviral potential of 2,5-Oxazolidinedione, 4-[[4-(phenylmethoxy)phenyl]methyl]-, (S)-. Preliminary data suggest that this compound may inhibit the replication of certain RNA viruses, including influenza and coronaviruses. The exact mechanism by which it exerts its antiviral effects is still under investigation but is believed to involve interference with viral RNA synthesis or viral protein processing.

The development of new drugs based on 2,5-Oxazolidinedione, 4-[[4-(phenylmethoxy)phenyl]methyl]-, (S)- is an active area of research. Several pharmaceutical companies are conducting clinical trials to evaluate its safety and efficacy in treating various infections. Early results from phase I and II trials have been promising, with good tolerability and favorable pharmacokinetic profiles observed in human subjects.

In addition to its therapeutic applications, 2,5-Oxazolidinedione, 4-[[4-(phenylmethoxy)phenyl]methyl]-, (S)- has also found use as a research tool in academic and industrial laboratories. Its unique chemical structure makes it an excellent candidate for studying protein-ligand interactions and for developing new assays for high-throughput screening of potential drug candidates.

The synthesis of 2,5-Oxazolidinedione, 4-[[4-(phenylmethoxy)phenyl]methyl]-, (S)- involves several steps that require careful control over chirality. Common synthetic routes include asymmetric synthesis using chiral catalysts or resolution techniques to obtain the desired enantiomer. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale while maintaining high enantiomeric purity.

In conclusion, 2,5-Oxazolidinedione, 4-[[4-(phenylmethoxy)phenyl]methyl]-, (S)- (CAS No. 22831-96-5) represents a promising compound with significant potential in both therapeutic applications and research. Its unique chemical structure and chiral nature contribute to its broad-spectrum activity against bacterial and viral pathogens. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in medicine.